Cas no 1805638-34-9 (Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate)

• Product Name: Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate
• CAS No: 1805638-34-9
• MF: C₁₂H₁₂ClNO₂S
• MW: 269.747180938721
• CID: 4961084
• Update Time: 2025-06-14

Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate

• Inchi： 1S/C12H12ClNO2S/c1-2-16-12(15)5-8-3-10(7-14)9(6-13)4-11(8)17/h3-4,17H,2,5-6H2,1H3
• InChI Key： GKABBJPDPAQFOZ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C=C1C#N)CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate

Comprehensive Overview of Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate (CAS No. 1805638-34-9)

Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate (CAS No. 1805638-34-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a chloromethyl group, a cyano moiety, and a mercapto functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its ethyl ester component further enhances its solubility and reactivity, which is critical for applications in drug discovery and material science.

In recent years, the demand for high-purity intermediates like Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role in designing enzyme inhibitors and antioxidant agents, aligning with the growing focus on sustainable synthesis and biocompatible materials. The compound's CAS No. 1805638-34-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a structural perspective, the chloromethyl group in Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate allows for facile nucleophilic substitutions, a property exploited in covalent drug design. Meanwhile, the cyano group contributes to hydrogen bonding interactions, which are pivotal in molecular recognition processes. These attributes make the compound a valuable building block for heterocyclic chemistry, a field that dominates modern medicinal chemistry literature.

The mercapto (-SH) functionality in Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate is another highlight, as it participates in disulfide bond formation and metal chelation. This has implications for developing targeted therapies, especially in oncology and neurodegenerative diseases, where redox modulation is a key therapeutic strategy. Notably, searches for "thiol-based pharmaceuticals" and "multi-functional intermediates" often intersect with discussions about this compound.

In the context of industrial applications, Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate is explored for its role in polymer modification and catalysis. Its ability to act as a crosslinking agent or ligand precursor is under investigation, particularly in smart material development. These trends align with global interest in eco-friendly additives and high-performance coatings, topics frequently queried in patent databases and research forums.

Quality control and analytical characterization of CAS No. 1805638-34-9 are critical, given its use in GMP-compliant synthesis. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a subject of numerous method optimization studies. This emphasis on quality assurance resonates with the pharmaceutical industry's push toward data integrity and regulatory compliance.

In summary, Ethyl 4-chloromethyl-5-cyano-2-mercaptophenylacetate (CAS No. 1805638-34-9) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span drug development, material science, and catalysis, making it a compound of enduring interest. As research continues to uncover its potential, this molecule is poised to remain a staple in innovative chemical solutions.